![molecular formula C15H23NO B7514924 N-butan-2-yl-3-(4-ethylphenyl)propanamide](/img/structure/B7514924.png)
N-butan-2-yl-3-(4-ethylphenyl)propanamide
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Overview
Description
N-butan-2-yl-3-(4-ethylphenyl)propanamide is a chemical compound that belongs to the class of amides. It is also known as N-phenylbutyl-ethylamide or Phenylpiracetam. This compound is synthesized from the chemical compound Piracetam, which is a nootropic drug that enhances cognitive function.
Mechanism of Action
The exact mechanism of action of N-butan-2-yl-3-(4-ethylphenyl)propanamide is not fully understood. However, it is believed to work by increasing the activity of acetylcholine, dopamine, and noradrenaline in the brain. These neurotransmitters are involved in various cognitive processes such as memory, attention, and learning.
Biochemical and physiological effects:
This compound has been shown to increase the density of dopamine receptors in the brain. It also increases the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons. These effects are believed to contribute to the cognitive-enhancing properties of this compound.
Advantages and Limitations for Lab Experiments
N-butan-2-yl-3-(4-ethylphenyl)propanamide has several advantages for use in lab experiments. It is easy to synthesize, and its effects on cognitive function are well-established. However, it has some limitations, such as its low water solubility, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-butan-2-yl-3-(4-ethylphenyl)propanamide. One area of interest is its potential use in the treatment of cognitive disorders such as Alzheimer's disease. Another area of research is the development of new derivatives of this compound with enhanced cognitive-enhancing properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the brain.
Synthesis Methods
The synthesis of N-butan-2-yl-3-(4-ethylphenyl)propanamide involves the reaction between 4-ethylbenzoyl chloride and phenylbutyric acid in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain the final product.
Scientific Research Applications
N-butan-2-yl-3-(4-ethylphenyl)propanamide has been extensively studied for its cognitive-enhancing properties. It has been shown to improve memory, learning, and attention in both animal and human studies. It is believed to work by modulating the activity of neurotransmitters in the brain.
properties
IUPAC Name |
N-butan-2-yl-3-(4-ethylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO/c1-4-12(3)16-15(17)11-10-14-8-6-13(5-2)7-9-14/h6-9,12H,4-5,10-11H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARPNMWFANBBCTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CCC(=O)NC(C)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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